Senampeline A
Overview
Description
Senampeline A is a synthetic compound that has been studied for its potential therapeutic uses. It has been investigated for its ability to modulate the activity of various enzymes and receptors in the body and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
1. Neuroprotective and Procognitive Effects
Senampeline A, identified as 5-morpholin-4-yl-pentanoic acid (4-pyridin-3-yl-phenyl)-amide or SEN12333, has been studied for its neuroprotective and procognitive effects. Research by Roncarati et al. (2009) found that SEN12333 is a novel selective agonist of the α7 nicotinic acetylcholine receptor (nAChR) with high affinity and full agonistic action in functional studies. It has demonstrated potential in improving cognitive dysfunction associated with Alzheimer's disease and schizophrenia. In animal models, SEN12333 showed efficacy in improving episodic memory and preventing cognitive deficits induced by various mechanisms. Furthermore, it displayed neuroprotective properties in models of neurodegeneration, offering significant protection of choline acetyltransferase-positive neurons in animal studies (Roncarati et al., 2009).
2. Role in Pain Processing and Thermal Hyperalgesia
In the context of pain processing, SEN12333 has been implicated in studies related to the transient receptor potential vanilloid subfamily 1 (TRPV1). Kawamata et al. (2008) investigated the role of TRPV1 in endothelin-1-induced thermal hyperalgesia. Their findings suggested that the sensitization of TRPV1 activity, potentially through an ET(A)-PKC pathway, contributes significantly to this form of hyperalgesia. Although the study does not directly mention this compound, its relevance in the context of TRPV1 and pain processing is significant (Kawamata et al., 2008).
Mechanism of Action
Target of Action
Senampeline A, also known as Senampelin A, is a complex natural compound
Mode of Action
The mode of action generally describes a functional or anatomical change, resulting from the exposure of a living organism to a substance
Biochemical Pathways
It’s known that the diversification of secondarily derived pyrrolizidine alkaloids, to which this compound belongs, is extremely plastic . .
Pharmacokinetics
Pharmacokinetics describes what the body does to the drug, including how quickly and efficiently a drug is absorbed into the body, distributed within the body, metabolized for use, and excreted from the body
Action Environment
Environmental factors can include pH, temperature, presence of other compounds, and more
Properties
IUPAC Name |
[(5S,7R)-5-acetyloxy-7-[(E)-2-methylbut-2-enoyl]oxy-6,7-dihydro-5H-pyrrolizin-1-yl]methyl (E)-2-(3-methylbut-2-enoyloxymethyl)but-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H31NO8/c1-7-16(5)24(29)34-20-12-21(33-17(6)27)26-10-9-19(23(20)26)14-32-25(30)18(8-2)13-31-22(28)11-15(3)4/h7-11,20-21H,12-14H2,1-6H3/b16-7+,18-8+/t20-,21+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZBWFFPQOFEYIE-LSKSLASESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C(C)C(=O)OC1CC(N2C1=C(C=C2)COC(=O)C(=CC)COC(=O)C=C(C)C)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C(\C)/C(=O)O[C@@H]1C[C@@H](N2C1=C(C=C2)COC(=O)/C(=C/C)/COC(=O)C=C(C)C)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31NO8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70211863 | |
Record name | Senampeline A | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70211863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
473.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62787-00-2, 62841-11-6 | |
Record name | rel-[(1R,3S)-3-(Acetyloxy)-2,3-dihydro-1-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-1H-pyrrolizin-7-yl]methyl (2E)-2-[[(3-methyl-1-oxo-2-buten-1-yl)oxy]methyl]-2-butenoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62787-00-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Senampeline A | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062787002 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Senampeline C | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062841116 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Senampeline A | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70211863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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